2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol

• Molecular Formula: C22H22ClNO2
• Molecular Weight: 367.9 g/mol
• IUPAC Name: 2-[(5-chloro-2-phenylmethoxyphenyl)methylamino]-1-phenylethanol
• InChI: InChI=1S/C22H22ClNO2/c23-20-11-12-22(26-16-17-7-3-1-4-8-17)19(13-20)14-24-15-21(25)18-9-5-2-6-10-18/h1-13,21,24-25H,14-16H2
• InChI Key: LHAOGTINIFJFKH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNCC(C3=CC=CC=C3)O

Description

2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol, also known as BCBA, is a chemical compound that has been of great interest to scientists due to its potential applications in the field of medicinal chemistry. BCBA is a chiral molecule that belongs to the family of beta-adrenergic agonists, which are compounds that activate beta-adrenergic receptors in the body. These receptors are found in various tissues, including the heart, lungs, and skeletal muscle, and play a crucial role in regulating physiological functions such as heart rate, blood pressure, and metabolism.

Mechanism of Action

The mechanism of action of 2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol involves its binding to beta-adrenergic receptors, specifically the beta2 subtype. This activates a signaling cascade that leads to the activation of adenylate cyclase and the subsequent increase in intracellular levels of cyclic AMP. This, in turn, leads to the activation of protein kinase A and the phosphorylation of various target proteins, ultimately resulting in the physiological effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily mediated through its activation of beta2-adrenergic receptors. These effects include bronchodilation, increased heart rate and contractility, vasodilation, and increased metabolism and energy expenditure. This compound has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects in respiratory disorders.

Advantages and Limitations for Lab Experiments

2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol has several advantages as a research tool, including its high selectivity for beta2-adrenergic receptors, its stability and solubility in aqueous solutions, and its ability to penetrate cell membranes. However, this compound also has some limitations, including its potential toxicity at high concentrations and its potential for off-target effects due to its activation of other adrenergic receptors.

Future Directions

There are several potential future directions for research on 2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol. One area of interest is its use as a therapeutic agent for the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease. Another potential application is its use as a tool for studying the role of beta-adrenergic receptors in various physiological processes. Additionally, further research is needed to elucidate the molecular mechanisms underlying the anti-inflammatory effects of this compound and its potential use in the treatment of inflammatory disorders.

Synthesis Methods

The synthesis of 2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol involves several steps, starting with the protection of the phenolic hydroxyl group of phenylethanol with a benzyl group. This is followed by the reaction of the protected phenylethanol with 2-(2-chlorobenzyl)aniline to form the corresponding amine. The final step involves the deprotection of the benzyl group to yield this compound as a white crystalline solid.

Scientific Research Applications

2-{[2-(Benzyloxy)-5-chlorobenzyl]amino}-1-phenylethanol has been extensively studied for its potential therapeutic applications in the treatment of various diseases. One of the most promising areas of research is its use as a bronchodilator for the treatment of asthma and other respiratory disorders. This compound has been shown to selectively activate beta2-adrenergic receptors in the lungs, leading to relaxation of the smooth muscle and improved airflow.